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Compound of Interest

Compound Name: 1-Bromo-3,5-dimethylbenzene

Cat. No.: B043891

Technical Guide to 1-Bromo-3,5-
dimethylbenzene: Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 1-Bromo-3,5-dimethylbenzene (CAS No. 556-96-7), also known as 5-Bromo-m-xylene.
The information is compiled from various safety data sheets (SDS) to ensure a thorough
understanding for laboratory and industrial applications. This compound is a versatile aromatic
intermediate used in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.
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Identifier

Value

Chemical Name

1-Bromo-3,5-dimethylbenzene

5-Bromo-m-xylene, 5-Bromo-1,3-

Synonyms )
dimethylbenzene[1]

CAS Number 556-96-7[1]

Molecular Formula CsHoBr[1]

Molecular Weight

185.06 g/mol [2]

Chemical Structure

Cclcc(C)ee(Br)cl (SMILES String)

Physical and Chemical Properties

The physical and chemical properties of 1-Bromo-3,5-dimethylbenzene are summarized

below, providing essential data for handling and storage.

Property Value Source(s)
Appearance Colorless to light yellow liquid [11[3]
Physical State Liquid [4]

Boiling Point 202 - 204 °C [1]

Flash Point 87 °C / 188.6 °F (closed cup) [4]

Density 1.362 g/mL at 25 °C [1]

Vapor Density 6.38 [4]
Refractive Index n20/D 1.549

Purity > 97-99% [1]
Solubility No information available [4]

Hazard Identification and Classification
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1-Bromo-3,5-dimethylbenzene is classified as a hazardous chemical.[4] The following table
outlines its GHS classification and associated warnings.

Hazard .
. Code Description Source(s)
Classification

GHSO07 (Exclamation

GHS Pictogram [5]
Mark)

Signal Word Warning [4]
Skin o

) o H315 (Category 2) Causes skin irritation [2][4]
Corrosion/Irritation
Serious Eye Causes serious eye

o H319 (Category 2) o [2][4]

Damage/Irritation irritation

Specific target organ _
May cause respiratory

toxicity (single H335 (Category 3) T [2][4]
Irritation
exposure)
Flammable Liquids Category 4 Combustible liquid [4]
WGK (Water Hazard
WGK 3
Class)
Storage Class Code 10 Combustible liquids

Safety Protocols and Handling

Strict adherence to safety protocols is mandatory when handling 1-Bromo-3,5-
dimethylbenzene to minimize risk to personnel and the environment.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure.

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[4]
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e Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[4] Chemical-
resistant gloves should be worn, and they should be replaced immediately if any signs of
degradation or breakthrough occur.[6]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]
Long-sleeved clothing is recommended.[7]

» Respiratory Protection: Use only in a well-ventilated area.[4] If exposure limits are exceeded
or irritation is experienced, use a NIOSH/MSHA or European Standard EN 149 approved
respirator.[4] A recommended filter type is for organic gases and vapors (Type A, Brown).[4]

First Aid Measures

In case of exposure, follow these first aid protocols immediately.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[4] Remove contact lenses if present and easy to do.[4] Seek medical attention.[4]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing.[4] If skin irritation persists, call a physician.[4]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[4] If not breathing, give artificial respiration.[4] If symptoms occur, get medical
attention.[4]

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[4] Do NOT induce
vomiting.[8] Seek medical attention.[9]

Fire-Fighting Measures

1-Bromo-3,5-dimethylbenzene is a combustible liquid.[4]
¢ Suitable Extinguishing Media: Use COz, dry chemical, foam, or water spray.[4][10]

o Specific Hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon
dioxide, and hydrogen halides may be produced.[4][9] Containers may explode when
heated.[11] Vapors are heavier than air and may travel to a source of ignition and flash back.
[12]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures (Spill Protocol)

In the event of a spill, a systematic approach is crucial to ensure safety and containment.

» Personal Precautions: Ensure adequate ventilation.[4] Remove all sources of ignition.[4]
Wear full personal protective equipment (PPE).[10] Evacuate personnel to safe areas.[10]

e Environmental Precautions: Prevent the chemical from entering drains or water courses.[10]
It should not be released into the environment.[4]

e Methods for Containment and Cleanup: Soak up the spill with inert absorbent material such
as sand, silica gel, or a universal binder.[13] Collect the material and place it into suitable,
closed containers for disposal.[11]

Below is a workflow diagram for handling a chemical spill of 1-Bromo-3,5-dimethylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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